Cas no 820974-73-0 (Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]-)

• Product name: Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]-
• CAS No: 820974-73-0
• MF: C₁₈H₂₇NO
• MW: 273.41308
• CID: 699021
• PubChem ID: 11425800

Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]-
• N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]butanamide
• DTXSID60465530
• 820974-73-0
• SCHEMBL6254036
• N-((4-Butyl-2,3-dihydro-1H-inden-1-yl)methyl)butyramide

• Inchi： InChI=1S/C18H27NO/c1-3-5-8-14-9-6-10-16-15(11-12-17(14)16)13-19-18(20)7-4-2/h6,9-10,15H,3-5,7-8,11-13H2,1-2H3,(H,19,20)
• InChI Key： JELWLGGYWVCMPO-UHFFFAOYSA-N
• SMILES： CCCCC1=C2CCC(C2=CC=C1)CNC(=O)CCC

Computed Properties

• Exact Mass: 273.209264485g/mol
• Monoisotopic Mass: 273.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 4.4